3,10-Dichlorothieno[3,4-b][1,5]benzoxazepine

• Molecular Formula: C11H5Cl2NOS
• Molecular Weight: 270.1 g/mol
• IUPAC Name: 1,4-dichlorothieno[3,4-b][1,5]benzoxazepine
• InChI: InChI=1S/C11H5Cl2NOS/c12-10-6-5-16-11(13)9(6)15-8-4-2-1-3-7(8)14-10/h1-5H
• InChI Key: GOPUEEOKRZHUNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C3=CSC(=C3O2)Cl)Cl

Description

3,10-Dichlorothieno[3,4-b][1,5]benzoxazepine is a useful research compound. Its molecular formula is C11H5Cl2NOS and its molecular weight is 270.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 4.0 g portion of 3-chlorothieno[3,4-b][1,5]benzoxazepin-10(9H)-one (Example 12) and 4.0 g of phosphorus pentachloride in 103 ml of dry toluene is refluxed for 41/2 hours. The reaction mixture is concentrated, then is triturated with toluene to give 3,10-dichlorothieno[3,4-b][1,5]benzoxazepine. A 25 ml amount of dry N-(2-hydroxyethyl)-piperazine and 25 ml of dry toluene is added to the product above and the mixture is heated at 120° C. for 16 hours. The reaction mixture is concentrated to a thick oil, the oil is dissolved in hot 2 N aqueous acetic acid, treated with activated charcoal and filtered through diatomaceous earth. The filtrate is cooled and precipitated with concentrated ammonium hydroxide. The precipitate is collected and extracted into methylene chloride, the organic solution is dried over anhydrous sodium sulfate and eluted through magnesium silicate with 2.5 liters of methylene chloride followed by one liter of 1:1 ethyl acetate:methylene chloride. The combined organic solvents are evaporated to yield 2.0 g of 4-(3-chlorothieno[3,4-b][1,5]-benzoxazepin-10-yl)-1-piperazineethanol.